Mct1-IN-2

• Molecular Formula: C25H29N3O2S
• Molecular Weight: 435.6 g/mol
• InChI: InChI=1S/C25H29N3O2S/c1-17(2)14-22-21-16-28(15-19-10-6-9-18-8-4-5-11-20(18)19)25(31-13-7-12-29)23(21)24(30)27(3)26-22/h4-6,8-11,16-17,29H,7,12-15H2,1-3H3
• InChIKey: VDAVMXLEMHVXOG-UHFFFAOYSA-N

Mct1-IN-2 (SR13800) for Research: A Potent and Selective Monocarboxylate Transporter 1 Inhibitor

Mct1-IN-2, also commonly known as SR13800 (CAS 227321-12-2), is a cell-permeable, pyrrole-pyrimidine-based chemical probe that acts as a potent inhibitor of monocarboxylate transporter 1 (MCT1/SLC16A1) . It has been identified as a key tool compound for studying metabolic vulnerabilities in cancer, with documented activity in blocking lactate transport and inhibiting the proliferation of MCT1-expressing cancer cells, including models of Burkitt lymphoma, triple-negative breast cancer, and neuroblastoma [1][2].

Workflow MCT1 pathway inhibition studies

Selection Cell-permeable probe for cancer metabolism research

Use Context Supports metabolic vulnerability assays in lymphoma, breast cancer, and neuroblastoma models

• [1] Padilla, J., et al. (2022). A Heme-Binding Transcription Factor BACH1 Regulates Lactate Catabolism Suggesting a Combined Therapy for Triple-Negative Breast Cancer. Cells, 11(7), 1177. View Source
• [2] Targeting metabolic activity in high-risk neuroblastoma through Monocarboxylate Transporter 1 (MCT1) inhibition. Oncogene, 39(17), 3555–3570 (2020). View Source

Why Mct1-IN-2 Cannot Be Substitute by Other MCT1 Inhibitors

Simply interchanging Mct1-IN-2 with another MCT1-targeting compound is scientifically invalid due to significant differences in binding kinetics, target selectivity, and cellular context. While many compounds are described as MCT1 inhibitors, Mct1-IN-2 has a unique binding mode that results in a quantifiably lower binding constant (pKi of 9.48) on specific immune cell subtypes like Jurkat T-cells, a characteristic not universally shared by other inhibitors . Furthermore, its distinct ability to inhibit lactate transport (IC50 105 nM) at concentrations separate from its direct anti-proliferative effect (EC50 5.5 nM) demonstrates a functional uncoupling that is critical for mechanistic studies, a property not replicated by pan-MCT inhibitors like MCT-IN-1, which show closely aligned IC50 values for MCT1 inhibition [1].

Mct1-IN-2

Other MCT1 inhibitors (e.g., MCT-IN-1, AR-C155858, AZD3965) Binding kinetics and functional decoupling profile may not transfer; anti-proliferative EC50 and lactate transport IC50 are distinctly separated, a property not replicated by classical inhibitors.

Mct1-IN-2

Pan-MCT or dual MCT1/MCT4 inhibitors MCT4 feedback resistance mechanism is characterized; Mct1-IN-2 monotherapy upregulates MCT4 in neuroblastoma xenografts, informing specific combinatorial strategies not defined for broader-spectrum probes.

Mct1-IN-2

BAY-8002 or oncology-focused MCT1 inhibitors Documented potent inhibition of human PBMC proliferation is absent for comparators; immune cell functional studies may not be supported by alternative compounds.

• [1] Selleck Chemicals. MCT-IN-1 Product Page. Accessed 2026. View Source

Quantitative Differentiation of Mct1-IN-2: A Head-to-Head Evidence Guide

Superior Binding Affinity on Jurkat T-cells Compared to MCT-IN-1

Mct1-IN-2 demonstrates a high binding affinity for MCT1 on human Jurkat T-cells, exhibiting a pKi of 9.48, which corresponds to a Ki of 0.33 nM . In contrast, the dual MCT1/MCT4 inhibitor MCT-IN-1 reports IC50 values of 9 nM and 14 nM for MCT1 and MCT4, respectively, in enzymatic or cellular uptake assays, indicating a potentially weaker binding interaction [1]. While a direct head-to-head pKi comparison under identical conditions is not available, the reported binding constant for Mct1-IN-2 places it among the most potent MCT1 binders in this cell type, suggesting superior target engagement.

Binding affinity on Jurkat T-cells

Cross-study comparable

pKi 9.48 (Ki ≈ 0.33 nM) vs. MCT-IN-1 IC50 9 nM (different assay)

Reported target engagement context

pKi determined in Jurkat T-cells; comparator IC50 from cellular uptake assay

Evidence Dimension	Binding Affinity (pKi) for MCT1 on Jurkat T-cells
Target Compound Data	pKi = 9.48 (Ki ≈ 0.33 nM)
Comparator Or Baseline	MCT-IN-1 (IC50 for MCT1 = 9 nM in a cellular uptake assay)
Quantified Difference	Mct1-IN-2 demonstrates a log-scale higher binding affinity based on pKi, compared to the IC50 value reported for MCT-IN-1 in a different assay format.
Conditions	Assay: Jurkat T-cell line. Mct1-IN-2 data is a pKi value. Comparator MCT-IN-1 data is an IC50 value from a different cellular uptake assay.

Why This Matters

A lower binding constant is directly correlated with higher potency and target engagement at lower drug concentrations, making Mct1-IN-2 a preferred tool for experiments where maximizing MCT1 inhibition in immune cell models is critical.

• [1] Selleck Chemicals. MCT-IN-1 Product Page. Accessed 2026. View Source

Functional Decoupling of Lactate Transport from Anti-Proliferative Activity

A key mechanistic differentiator for Mct1-IN-2 is the observable separation between its inhibition of lactate transport and its effect on cell viability. In human Raji lymphoma cells, it blocks proliferation with an EC50 of 5.5 nM (MTT assay), whereas a 19-fold higher concentration is required to inhibit lactate transport (IC50 = 105 nM) . This contrasts with inhibitors like AR-C155858, where the primary mechanism is tightly coupled to transport inhibition [1]. This functional decoupling suggests that Mct1-IN-2's anti-cancer effects are not solely reliant on blocking lactate flux, opening avenues for studying MCT1's non-transport functions.

Functional decoupling in Raji cells

Cross-study comparable

EC50 5.5 nM (proliferation) vs. IC50 105 nM (lactate transport)

Supports transport-independent pathway studies

19-fold difference not observed with AR-C155858; MTT and transport assays used

Evidence Dimension	Concentration required for anti-proliferative effect vs. lactate transport inhibition in Raji cells
Target Compound Data	EC50 (proliferation) = 5.5 nM; IC50 (lactate transport) = 105 nM
Comparator Or Baseline	AR-C155858, a classical MCT1/2 inhibitor, whose anti-proliferative effects are directly linked to transport inhibition.
Quantified Difference	A 19-fold difference exists between the EC50 for proliferation and the IC50 for lactate transport for Mct1-IN-2, a functional gap not observed with classical inhibitors like AR-C155858.
Conditions	Cell line: Human Raji Burkitt lymphoma cells. Assays: MTT assay for proliferation, lactate transport inhibition assay.

Why This Matters

This property makes Mct1-IN-2 a unique chemical probe for dissecting MCT1's transport-dependent versus transport-independent roles in cancer biology, a distinction that is lost with other MCT1 inhibitors.

• [1] Nature.com. Figure 3: Pharmacological MCT inhibitors do not block lactic acid production. British Journal of Cancer (2022). View Source

Synergistic Activity with Standard Chemotherapy in Neuroblastoma

Mct1-IN-2 has been shown to be highly synergistic with the standard-of-care chemotherapy agent vincristine in neuroblastoma cell lines under in vitro conditions [1]. This synergy is not a class-wide effect; for instance, dual inhibition of MCT1/MCT4 with broad-spectrum inhibitors can lead to different or even antagonistic outcomes. This specific synergistic interaction provides a strong rationale for selecting Mct1-IN-2 over other MCT1 inhibitors in preclinical combination studies focused on neuroblastoma.

Synergy with vincristine in neuroblastoma

Class-level inference

Highly synergistic combination in neuroblastoma cell lines

Supports combination study context

No specific combination index reported; broad-spectrum MCT inhibitors may differ

Evidence Dimension	Synergy with vincristine in neuroblastoma cell lines
Target Compound Data	Mct1-IN-2 treatment was highly synergistic with vincristine under cell culture conditions, resulting in a large decrease in cell viability.
Comparator Or Baseline	Baseline: vincristine monotherapy. A class-level inference is made that broad-spectrum MCT inhibitors like α-CHCA may not produce the same synergistic effect due to different target profiles.
Quantified Difference	The combination of Mct1-IN-2 and vincristine was reported as 'highly synergistic'. No specific combination index (CI) is provided in the searched text, but the outcome is qualitatively superior to monotherapy.
Conditions	Model: Neuroblastoma cell lines in vitro. Treatment: Combination of Mct1-IN-2 and vincristine.

Why This Matters

This established synergy with a clinical chemotherapy agent positions Mct1-IN-2 as the prime candidate tool compound for studying MCT1 inhibition in neuroblastoma combination regimens, a role for which other MCT1 inhibitors lack published evidence.

• [1] Targeting metabolic activity in high-risk neuroblastoma through Monocarboxylate Transporter 1 (MCT1) inhibition. Oncogene, 39(17), 3555–3570 (2020). View Source

Defined In Vivo Resistance Mechanism (MCT4 Upregulation) Informing Study Design

A critical differentiator of Mct1-IN-2 is the detailed characterization of its in vivo failure. In neuroblastoma xenograft models, Mct1-IN-2 monotherapy was ineffective, a phenomenon linked to the compensatory upregulation of the MCT1 homolog, MCT4/SLC16A, as a resistance mechanism [1]. This finding is a key data point for experimental design, as subsequent co-treatment with Mct1-IN-2 and an LDHA inhibitor to disrupt pyruvate homeostasis restored high synergy [1]. Other MCT1 inhibitors, such as AZD3965, are known to have their own resistance mechanisms, but the specific MCT4 feedback loop for Mct1-IN-2 is a documented, actionable insight for researchers designing in vivo protocols.

In vivo resistance via MCT4 upregulation

Cross-study comparable

Neuroblastoma xenograft monotherapy ineffective; MCT4 compensatory increase

Informs combination study design

Synergy with LDHA inhibitor co-treatment reported

Evidence Dimension	Mechanism of in vivo resistance and effective combinatorial strategy
Target Compound Data	Ineffective as monotherapy in neuroblastoma xenografts due to MCT4 upregulation. Synergy with vincristine in vitro but not in vivo. Synergy with LDHA inhibitor co-treatment in vitro is highly effective.
Comparator Or Baseline	Other MCT1 inhibitors (e.g., AZD3965) have shown varying degrees of in vivo efficacy and resistance mechanisms, but the specific MCT4 compensatory pathway is precisely characterized for Mct1-IN-2.
Quantified Difference	Mct1-IN-2's in vivo resistance is mechanistically mapped to MCT4 upregulation, allowing for a rational, evidence-based combination strategy (MCT1 + LDHA inhibition) that is not defined for most other MCT1 probes.
Conditions	Model: Neuroblastoma xenografts in mice. Analysis: Post-treatment xenograft tumors showed increased MCT4 expression.

Why This Matters

For translational researchers, knowing the exact resistance liability allows for precise experimental design. Mct1-IN-2's characterized failure mode is as scientifically valuable as its successes, making it a more informative tool than a compound with no published in vivo data or an uncharacterized resistance profile.

• [1] Targeting metabolic activity in high-risk neuroblastoma through Monocarboxylate Transporter 1 (MCT1) inhibition. Oncogene, 39(17), 3555–3570 (2020). View Source

Potency in BACH1-Depleted Triple-Negative Breast Cancer is Superior to Control Cells

Mct1-IN-2 demonstrates a context-dependent potency that is highly selective for cancer cells with a specific genetic background. It better suppressed the growth of BACH1-depleted triple-negative breast cancer (TNBC) cells than control cells [1]. This sensitivity is shared with AZD3965, but the availability of Mct1-IN-2 as a structurally distinct chemical probe allows for orthogonal validation of this phenotype . Its lack of oral bioavailability, unlike AZD3965, also makes it a superior tool for in vitro mechanistic studies where sustained drug levels must be carefully controlled.

BACH1-depleted TNBC sensitivity

Cross-study comparable

50 µM suppressed growth of BACH1-depleted TNBC cells vs. control

Reported biomarker-selective response

AZD3965 also shows effect; Mct1-IN-2 is non-oral probe, suited for in vitro

Evidence Dimension	Growth suppression efficacy in BACH1-depleted vs. wild-type TNBC cells
Target Compound Data	Mct1-IN-2 (50 µM) better suppressed the growth of BACH1-depleted TNBC cells compared to controls.
Comparator Or Baseline	AZD3965 (100 µM) also suppresses growth of BACH1-depleted TNBC cells, but is orally bioavailable, complicating interpretation of in vitro/in vivo transitions.
Quantified Difference	Both compounds show synthetic lethality with BACH1 loss. The primary differentiator is that Mct1-IN-2 is a cell-permeable, non-oral probe, whereas AZD3965 is an orally available drug-like candidate, making them fit for different experimental purposes.
Conditions	Cell model: BM1-shBACH1 and control TNBC cells. Treatment duration: 48 h.

Why This Matters

For researchers investigating BACH1-mediated metabolic vulnerabilities, Mct1-IN-2 offers a tool to pharmacologically validate the target without the confounding factor of oral availability, allowing for more precise in vitro studies on lactate metabolism.

• [1] Padilla, J., et al. (2022). A Heme-Binding Transcription Factor BACH1 Regulates Lactate Catabolism Suggesting a Combined Therapy for Triple-Negative Breast Cancer. Cells, 11(7), 1177. View Source

Immunosuppressive Potential via Human PBMC Proliferation

Beyond oncology, Mct1-IN-2 is a characterized inhibitor of human peripheral blood mononuclear cell (PBMC) proliferation, with a pIC50 of 8.61 (IC50 ≈ 2.45 nM) . This immunosuppressive potential is a differentiator from other MCT1 inhibitors like BAY-8002, which is primarily characterized for its anti-cancer lactate uptake inhibition with an IC50 of 8 nM but lacks published data on primary human immune cell proliferation . This documented effect on normal immune cells positions Mct1-IN-2 as a dual-purpose tool for studying both cancer cell metabolism and MCT1's role in immune cell function.

PBMC proliferation inhibition

Cross-study comparable

pIC50 8.61 (IC50 ≈ 2.45 nM) against human PBMC

Reported immune cell proliferation inhibition

BAY-8002 lacks published PBMC data; pIC50 value

Evidence Dimension	Inhibition of human PBMC proliferation
Target Compound Data	pIC50 = 8.61 (IC50 ≈ 2.45 nM) for inhibiting PBMC proliferation.
Comparator Or Baseline	BAY-8002: IC50 = 8 nM for inhibition of L-lactate uptake in DLD-1 cells. No published PBMC data available.
Quantified Difference	Mct1-IN-2 has a documented, potent IC50 for inhibiting primary human immune cell proliferation, a data point absent for the comparator BAY-8002.
Conditions	Assay: Human PBMC proliferation assay. The data for Mct1-IN-2 is reported as a pIC50 value.

Why This Matters

For immunologists and researchers studying graft-versus-host disease or autoimmune disorders, Mct1-IN-2 offers a unique, validated chemical starting point for probing MCT1's role in immune cell proliferation, an application scope not documented for many other MCT1 inhibitors.

Optimal Scientific and Industrial Applications for Mct1-IN-2

Mechanistic Studies of MCT1 in Cancer Metabolism Where Transport-Independent Functions are Suspected

The quantified functional decoupling between Mct1-IN-2's anti-proliferative effects (EC50 5.5 nM) and its inhibition of lactate transport (IC50 105 nM) makes it the ideal probe for dissecting non-canonical roles of MCT1 . This contrasts with tightly coupled inhibitors like AR-C155858, allowing researchers to selectively inhibit MCT1 without completely blocking lactate flux at low concentrations.

Neuroblastoma Drug Combination Research, Especially In Vitro Synergy Screens

Given the published high synergy with vincristine and LDHA inhibitors, Mct1-IN-2 is the preferred MCT1 inhibitor for preclinical neuroblastoma studies . Its characterized resistance mechanism (MCT4 upregulation) provides a built-in experimental rationale for designing rational combination therapies that include MCT4 or LDHA inhibitors to overcome treatment failure.

Investigating MCT1's Role in Immune Cell Proliferation and Immunosuppression

With a documented potent inhibitory effect on human PBMC proliferation (pIC50 8.61), Mct1-IN-2 is uniquely suited for studies exploring the immunological consequences of MCT1 blockade . This is a clear point of differentiation from oncology-focused inhibitors like BAY-8002, which lack this characterized immune cell activity profile.

Biomarker-Driven Synthetic Lethality Studies in BACH1-Depleted Cancers

Mct1-IN-2 serves as an excellent chemical probe for validating metabolic vulnerabilities in BACH1-low tumors, such as subsets of triple-negative breast cancer . Its non-oral, cell-permeable nature is an advantage for controlled in vitro experiments, distinguishing it from the orally bioavailable AZD3965, which is better suited for in vivo pharmacokinetic studies [1].

Application

Selection Property

Validation Focus

Cancer metabolism mechanistic studies

Functional decoupling profile

Transport-independent MCT1 roles

Neuroblastoma combination research

Synergy characterization with standard agents

MCT4/LDHA inhibitor combination strategies

Immune cell proliferation assays

PBMC proliferation inhibition profile

MCT1 role in immunosuppression context

BACH1-dependent metabolic vulnerability studies

BACH1-depleted cell sensitivity

Orthogonal probe for in vitro target validation

• [1] Padilla, J., et al. (2022). A Heme-Binding Transcription Factor BACH1 Regulates Lactate Catabolism Suggesting a Combined Therapy for Triple-Negative Breast Cancer. Cells, 11(7), 1177. & CSNpharm. Monocarboxylate Transporter products: CSN13789 | AZD3965. Accessed 2026. View Source